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An in-depth exploration of 4-(2-Aminoethyl)benzenesulfonyl fluoride hydrochloride (AEBSF)
as a critical tool in biochemical research and therapeutic development.

Introduction

4-(2-Aminoethyl)benzenesulfonyl fluoride hydrochloride, commonly known as AEBSF, is a
water-soluble, irreversible inhibitor of serine proteases.[1] Its stability in aqueous solutions and
lower toxicity compared to other serine protease inhibitors like phenylmethylsulfonyl fluoride
(PMSF) make it an invaluable tool in a wide range of applications in biochemistry and drug
development.[1][2] Serine proteases are a vast and diverse family of enzymes that play pivotal
roles in numerous physiological processes, including blood coagulation, digestion,
inflammation, and cell signaling.[3] The dysregulation of serine protease activity is implicated in
a multitude of pathologies, rendering them attractive targets for therapeutic intervention.[3] This
technical guide provides a comprehensive overview of AEBSF, detailing its mechanism of
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action, biochemical properties, and diverse applications, supplemented with detailed
experimental protocols and quantitative data to facilitate its effective use in the laboratory.

Core Properties and Mechanism of Action

AEBSF functions as an irreversible inhibitor by covalently modifying the active site serine
residue of its target proteases.[1] As a sulfonyl fluoride, the electrophilic sulfur atom of AEBSF
is susceptible to nucleophilic attack by the hydroxyl group of the serine residue within the
enzyme's catalytic triad.[1] This reaction leads to the formation of a stable sulfonyl-enzyme
complex, thereby rendering the protease catalytically inactive.[1] While AEBSF is a potent
inhibitor of serine proteases, it is important to note that at higher concentrations, it can exhibit
off-target effects by modifying other amino acid residues such as tyrosine, lysine, and histidine.

[4115]

hvsicochemical .

Property Value Reference(s)
Chemical Formula CsH11CIFNO2S [3]
Molecular Weight 239.69 g/mol [3]
Appearance White to off-white solid [1]
N Water: = 100 mg/mL, DMSO: =
Solubility [3]
100 mg/mL

Stable in aqueous solutions at
Stability acidic to neutral pH; [31[6]
hydrolyzes at alkaline pH.

Desiccated at -20°C. Stock
Storage solutions can be stored at [31[7]

-20°C for up to 6 months.

Mechanism of Action Visualization

© 2026 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/pdf/AEBSF_Hydrochloride_A_Technical_Guide_for_Serine_Protease_Inhibition_in_Research_and_Drug_Development.pdf
https://www.benchchem.com/pdf/AEBSF_Hydrochloride_A_Technical_Guide_for_Serine_Protease_Inhibition_in_Research_and_Drug_Development.pdf
https://www.benchchem.com/pdf/AEBSF_Hydrochloride_A_Technical_Guide_for_Serine_Protease_Inhibition_in_Research_and_Drug_Development.pdf
https://en.wikipedia.org/wiki/AEBSF
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_AEBSF_Hydrochloride_in_Protein_Extraction.pdf
https://www.benchchem.com/pdf/An_In_Depth_Technical_Guide_to_AEBSF_Hydrochloride_Mechanism_of_Action_and_Research_Applications.pdf
https://www.benchchem.com/pdf/An_In_Depth_Technical_Guide_to_AEBSF_Hydrochloride_Mechanism_of_Action_and_Research_Applications.pdf
https://www.benchchem.com/pdf/AEBSF_Hydrochloride_A_Technical_Guide_for_Serine_Protease_Inhibition_in_Research_and_Drug_Development.pdf
https://www.benchchem.com/pdf/An_In_Depth_Technical_Guide_to_AEBSF_Hydrochloride_Mechanism_of_Action_and_Research_Applications.pdf
https://www.benchchem.com/pdf/An_In_Depth_Technical_Guide_to_AEBSF_Hydrochloride_Mechanism_of_Action_and_Research_Applications.pdf
https://www.interchim.fr/ft/4/401071.pdf
https://www.benchchem.com/pdf/An_In_Depth_Technical_Guide_to_AEBSF_Hydrochloride_Mechanism_of_Action_and_Research_Applications.pdf
https://www.goldbio.com/products/aebsf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1219955?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Serine Protease Active Site

Inactive SREBP
(ER Membrane)

Nucleophilic Attack

Transport to Golgi

Site-1 Protease (S1P)

Cleavage

(Golgi)

Inhibits

Site-2 Protease (S2P)

Active SREBP
(NSREBP)

Inactive Sulfonyl-Enzyme Complex

—
Nucleus Gene Expression
(Cholesterol Biosynthesis)

© 2026 BenchChem. All rights reserved.

3/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1219955?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Harvest and Wash Cells
with ice-cold PBS

Add Lysis Buffer

with fresh AEBSF (0.1-1.0 mM) Prepare Enzyme and
AEBSF Dilutions

Incubate on Ice ]
(30 min) Pre-incubate Enzyme

!

Centrifuge

(14,000 x g, 15 min, 4°C) Initiate Reaction
(Add Substrate)

i ¢

Collect Supernatant
(Soluble Proteins) Measure Absorbance/

Fluorescence

i ¢

Protein Quantification

(e.g., BCA assay) Data Analysis
(Calculate 1C50)

with AEBSF

Downstream Analysis
(Western Blot, IP, etc.)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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